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Optec TCF-S Focuser Technical Support Center
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals utilizing the

Optec TCF-S focuser in their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common initial setup problems with the TCF-S focuser?

A1: The most frequent issues during initial setup are related to physical and software

connections. These include incorrect COM port assignment for USB-to-Serial converters, faulty

or improperly wired serial cables, and incorrect settings on the hand controller.[1][2] For TCF-

S/TCF-S3 models, ensure the hand control's "Mode" slide switch is set to "PC/Manual" and the

"Learn" switch is set to "RUN" for computer control.[1][2][3]

Q2: I'm receiving a "Temperature probe not connected or not working" error (ER=1). How can I

resolve this?

A2: This is the most common hardware fault.[1][4] First, check that the temperature probe is

securely connected to the focuser body.[1][5] Next, verify the control cable connection at the

hand control.[1][5] Be aware that using the Remote IN/OUT Keypad is not compatible with

software control and will cause this error; disconnect the keypad to allow the software to

connect.[2][5] In some cases, inadvertently plugging the PC serial cable into the RJ-45
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connector of the hand control can damage the pins responsible for the temperature probe

connection, leading to intermittent errors.[4]

Q3: How do I determine the correct COM port for my USB-to-Serial converter?

A3: One of the primary challenges with USB-to-Serial converters is identifying the assigned

COM port.[1][2] You can find the COM port number by opening the "Device Manager" in

Windows, where it will be listed under "Ports (COM & LPT)".[1][5] The Optec control software

allows you to select the appropriate COM port from a list of available ports.[2]

Q4: My focuser is not compensating for temperature changes correctly. What should I check?

A4: Proper temperature compensation relies on several factors. Ensure the temperature probe

is securely attached to the telescope tube to accurately measure its temperature.[6][7] The

temperature coefficient, which dictates the amount of focus change per degree Celsius, must

be correctly determined for your specific telescope setup.[3][7] The TCF-S allows for two

different coefficients (A and B) to be stored.[3][6] You can use the "Learn" mode on the hand

controller to establish these coefficients.[3] Also, verify that the temperature compensation

feature is enabled in the control software.

Q5: Are there specific USB-to-Serial converters recommended for the TCF-S?

A5: Optec recommends using USB-to-Serial converters based on the FTDI chipset, as they are

known to work well with their devices.[1][2][8] While other brands may function, using an FTDI-

based converter can help avoid potential connectivity issues.[8]

Troubleshooting Guides
Connectivity Issues
If you are unable to connect to the TCF-S focuser from your computer, follow these steps:

Verify Physical Connections:

Ensure the RJ12 connectors are properly inserted into both the focuser control box and

the PC serial port converter.[1][2]
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Check that the serial cable is wired correctly, with a straight-through connection (Pin 1 to

Pin 1, etc.).[1][2]

Confirm the focuser is powered on.[6]

Check Hand Controller Settings (for TCF-S/TCF-S3):

The "Mode" slide switch must be in the "PC/Manual" position. A serial connection cannot

be established if it is set to "AUTO-A" or "AUTO-B".[1][2]

The "Learn" slide switch must be in the "RUN" position.[1][3]

Confirm Software and Driver Configuration:

Verify that the correct COM port is selected in the TCF-S control software or your ASCOM-

compliant imaging application.[2]

Ensure you have the latest Optec TCF-S ASCOM driver installed if you are using ASCOM-

based software.[1][5] You can find the latest drivers on the Optec website.[9]

For ASCOM driver installation, the .NET framework and the ASCOM Platform must be

installed.[1]

A logical workflow for troubleshooting connectivity is illustrated below:
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Start Troubleshooting Is Focuser Powered On?

Power On FocuserNo

Check Physical Cable Connections
Yes

Reseat All Cables

Loose

Check Hand Controller Switches (PC/Manual & RUN)Secure

Set Switches Correctly

Incorrect

Verify COM Port in SoftwareCorrect

Select Correct COM Port

Incorrect

Is ASCOM Driver Installed and Up-to-Date?Correct

Install/Update ASCOM Driver

No

Connection SuccessfulYes

Connection Failed
Contact Support

Still Fails
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Start Protocol

Achieve Precise Manual Focus

Record Initial Temperature & Position

Set Hand Controller:
LEARN = 'LEARN'

MODE = 'AUTO A' or 'AUTO B'

Wait for Significant
Temperature Change

(e.g., >1 hour)

Perform Final Manual Refocus

Set Hand Controller:
LEARN = 'RUN'

Coefficient Calculated
and Saved to EEPROM

Protocol Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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